Cas no 925580-03-6 (Methyl 1-{(4-Amino-4H-1,2,4-triazol-3-yl)thiomethyl}-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 1-{(4-Amino-4H-1,2,4-triazol-3-yl)thiomethyl}-1H-pyrazole-3-carboxylate
• CAS No: 925580-03-6
• MF: C₈H₁₀N₆O₂S
• MW: 254.268998622894
• MDL: MFCD05861665
• CID: 3032100
• PubChem ID: 7018637
• Update Time: 2025-04-21

Methyl 1-{(4-Amino-4H-1,2,4-triazol-3-yl)thiomethyl}-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(4-AMINO-4 H-[1,2,4]TRIAZOL-3-YLSULFANYLMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID METHYL ESTER
• 925580-03-6
• DTXSID201134064
• CS-0302025
• methyl 1-[(4-amino-1,2,4-triazol-3-yl)sulfanylmethyl]pyrazole-3-carboxylate
• methyl 1-([(4-amino-4h-1,2,4-triazol-3-yl)sulfanyl]methyl)-1h-pyrazole-3-carboxylate
• AKOS000311404
• STK349931
• VS-05245
• Methyl 1-{[(4-amino-4H-1,2,4-triazol-3-yl)thio]-methyl}-1H-pyrazole-3-carboxylate
• methyl 1-([(4-amino-4h-1,2,4-triazol-3-yl)thio]-methyl)-1h-pyrazole-3-carboxylate
• methyl 1-{[(4-amino-1,2,4-triazol-3-yl)sulfanyl]methyl}pyrazole-3-carboxylate
• Methyl 1-[[(4-amino-4H-1,2,4-triazol-3-yl)thio]methyl]-1H-pyrazole-3-carboxylate
• methyl 1-{[(4-amino-4H-1,2,4-triazol-3-yl)thio]methyl}-1H-pyrazole-3-carboxylate
• EN300-230053
• Methyl 1-(((4-amino-4H-1,2,4-triazol-3-yl)thio)methyl)-1H-pyrazole-3-carboxylate
• Methyl1-(((4-amino-4H-1,2,4-triazol-3-yl)thio)methyl)-1H-pyrazole-3-carboxylate
• 1-(4-Amino-4H-[1,2,4]triazol-3-ylsulfanylmethyl)-1H-pyrazole-3-carboxylic acid methyl ester
• BBL016265
• methyl 1-{[(4-amino-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1H-pyrazole-3-carboxylate
• Methyl 1-{(4-Amino-4H-1,2,4-triazol-3-yl)thiomethyl}-1H-pyrazole-3-carboxylate

• MDL： MFCD05861665
• Inchi： 1S/C8H10N6O2S/c1-16-7(15)6-2-3-13(12-6)5-17-8-11-10-4-14(8)9/h2-4H,5,9H2,1H3
• InChI Key： PGHXAGDUDQAEPA-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1N)CN1C=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 254.05859476Da
• Monoisotopic Mass: 254.05859476Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 126Ų

Methyl 1-{(4-Amino-4H-1,2,4-triazol-3-yl)thiomethyl}-1H-pyrazole-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives